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Compound of Interest

Compound Name: Chelerythrine, chloride

Cat. No.: B192542 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Chelerythrine chloride in a laboratory setting. Adherence to these guidelines is

critical for ensuring the safety of researchers, scientists, and drug development professionals.

Chelerythrine chloride is a hazardous chemical that requires careful handling to prevent

exposure and ensure a safe laboratory environment.

Hazard Identification and Classification
Chelerythrine chloride is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or comes into contact with skin[1][2][3]. The compound is known to cause serious eye

irritation and skin irritation[1][2][4][5]. Furthermore, it may cause respiratory irritation[2].
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][3]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2][5]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][2][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Chelerythrine

chloride. The following table summarizes the required PPE.
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Protection Type Equipment Specification Purpose

Eye and Face

Protection

Safety Goggles with

Side-Shields

ANSI Z87.1 Compliant

or European Standard

EN166[1]

Protects against

splashes and airborne

particles.

Face Shield
Worn over safety

goggles

Recommended when

handling larger

quantities or during

procedures with a

high risk of splashing.

Hand Protection
Chemical-Resistant

Gloves

Compatible gloves

(e.g., Nitrile or

Neoprene)

Protects skin from

direct contact[1][4].

Body Protection Laboratory Coat
Fully buttoned, long-

sleeved

Prevents

contamination of

personal clothing[1]

[4].

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 Approved

Respirator

N95 or higher

Required when

handling the powder

outside of a certified

chemical fume hood

or if ventilation is

insufficient to prevent

inhalation[1][4].

Operational Plan: Step-by-Step Handling Protocol
All handling of Chelerythrine chloride should be performed in a designated area, preferably

within a certified chemical fume hood, to minimize inhalation exposure.

Preparation and Engineering Controls
Designated Area: Establish a designated area for handling Chelerythrine chloride.
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Ventilation: Always handle the solid compound and concentrated solutions within a certified

chemical fume hood to minimize inhalation risk[4].

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been tested[4].

Pre-planning: Assemble all necessary equipment and reagents before you begin handling

the compound to minimize time spent in the designated area.

PPE: Don all required PPE as outlined in the table above before entering the designated

handling area.

Weighing and Aliquoting (Solid Compound)
Perform all manipulations of the solid compound within a chemical fume hood to control dust.

Use appropriate tools, such as spatulas and weigh paper, to handle the powder.

Avoid creating dust. If possible, use a solution instead of the solid.

Close the container tightly immediately after use[1].

Preparing Solutions
Chelerythrine chloride is soluble in water and DMSO at 10mM[6][7].

When dissolving, add the solvent to the solid slowly to avoid splashing.

If possible, prepare and use solutions on the same day[6].

Storage
Solid Compound: Store in a tightly sealed container in a freezer, at temperatures below -1°C

or -20°C, and desiccate[1][5][7]. The storage area should be a well-ventilated and locked

space[1].

Solutions: If storage is necessary, store solutions at -20°C for up to one month[6]. Before

use, equilibrate the solution to room temperature and ensure no precipitate is present[6].
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Emergency Procedures and First Aid
In the event of exposure, immediate action is required.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention[1]

[2][3].

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical attention[1][2][5].

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if

present and easy to do. Continue rinsing. If eye

irritation persists, seek immediate medical

attention[1][2][5].

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Call a POISON CENTER or

doctor/physician immediately for medical help[1]

[3][8].

Spill Management and Disposal Plan
Spill Cleanup

Evacuate the area and ensure adequate ventilation.

Wear all required PPE, including respiratory protection.

Prevent the formation of dust.
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Carefully sweep up the solid material and place it into a suitable, sealed container for

disposal[1]. Do not create dust.

Clean the spill area thoroughly with soap and water.

Place all contaminated materials (e.g., paper towels, gloves) into the hazardous waste

container.

Disposal Plan
Waste Segregation: All materials contaminated with Chelerythrine chloride, including empty

containers, disposable labware, and cleaning materials, must be treated as hazardous

waste.

Disposal Method: Disposal must be conducted through an approved and licensed waste

disposal company[1]. Do not dispose of with household garbage or allow the product to

reach the sewage system[2]. All disposal activities must be in accordance with all applicable

federal, state, and local environmental laws and regulations[2][4].

Visual Workflow and Safety Hierarchy
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Caption: Workflow for the safe handling of Chelerythrine chloride.
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Caption: Hierarchy of safety controls for chemical handling.

Quantitative Data Summary
The following table summarizes key quantitative data for Chelerythrine chloride.
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Property Value Source

Physical Properties

Molecular Weight 383.83 g/mol [6][7]

Melting Point 195 - 205 °C (383 - 401 °F) [1]

Appearance Yellow-orange solid [1]

Solubility

Water 10 mM [6][7]

DMSO 10 mM [6][7]

Biological Activity

Protein Kinase C (PKC)

Inhibition
IC₅₀ = 660 nM [6][7]

BclXL-Bak BH3 Peptide

Binding Inhibition
IC₅₀ = 1.5 µM [6]

Toxicology Data

Subcutaneous LD₅₀ (mouse) 95 mg/kg [2]

Intraperitoneal TDLO (rat) 1 mg/kg [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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